Cas no 6938-95-0 (4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide)
6938-95-0 structure
Product Name:4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
CAS No:6938-95-0
MF:C13H13BrN2O2S
MW:341.223520994186
CID:1735947
PubChem ID:245059
Update Time:2025-04-21
4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
- NSC56588
- Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-
- AC1L6F2D
- AC1Q26RB
- NCIOpen2_007650
- AR-1H8755
- NSC 56588
- NSC-56588
- NSC56588; Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-; AC1L6F2D; AC1Q26RB; NCIOpen2_007650; AR-1H8755; NSC 56588; NSC-56588;
- 6938-95-0
- DTXSID40219477
- AKOS006224477
- 4-amino-N-(3-bromo-4-methyl-phenyl)benzenesulfonamide
-
- Inchi: 1S/C13H13BrN2O2S/c1-9-2-5-11(8-13(9)14)16-19(17,18)12-6-3-10(15)4-7-12/h2-8,16H,15H2,1H3
- InChI Key: PLMVARWIHJXECT-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC(=C1)NS(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 339.98819
- Monoisotopic Mass: 339.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.599
- Boiling Point: 489.1°C at 760 mmHg
- Flash Point: 249.6°C
- Refractive Index: 1.672
- PSA: 72.19
- LogP: 4.87550
4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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